Cas no 122234-87-1 (2-Quinolinecarboxylicacid, 6,7-dihydroxy-)

2-Quinolinecarboxylicacid, 6,7-dihydroxy- structure
122234-87-1 structure
Product Name:2-Quinolinecarboxylicacid, 6,7-dihydroxy-
CAS No:122234-87-1
MF:C10H7NO4
MW:205.166882753372
CID:104540
PubChem ID:135787011
Update Time:2025-04-18

2-Quinolinecarboxylicacid, 6,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinecarboxylicacid, 6,7-dihydroxy-
    • 2-Quinolinecarboxylic acid, 6,7-dihydroxy- (9CI)
    • 6-hydroxy-7-oxo-1H-quinoline-2-carboxylic acid
    • DTXSID40716315
    • 6-Hydroxy-7-oxo-1,7-dihydroquinoline-2-carboxylic acid
    • 6,7-Dihydroxyquinoline-2-carboxylic acid
    • SCHEMBL9319235
    • 122234-87-1
    • Inchi: 1S/C10H7NO4/c12-8-3-5-1-2-6(10(14)15)11-7(5)4-9(8)13/h1-4,12-13H,(H,14,15)
    • InChI Key: OXQCACVWOCXIPC-UHFFFAOYSA-N
    • SMILES: OC1C(=CC2C(=CC=C(C(=O)O)N=2)C=1)O

Computed Properties

  • Exact Mass: 205.03751
  • Monoisotopic Mass: 205.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.6A^2
  • XLogP3: 1.3

Experimental Properties

  • PSA: 90.65
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